N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]acetamide

• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol
• IUPAC Name: N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]acetamide
• InChI: InChI=1S/C18H18N2O2/c1-4-13-6-8-17-16(9-13)20-18(22-17)14-7-5-11(2)15(10-14)19-12(3)21/h5-10H,4H2,1-3H3,(H,19,21)
• InChI Key: SKYCDVALZHSVSR-UHFFFAOYSA-N
• SMILES: CCC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)C)NC(=O)C

Description

N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]acetamide, also known as EBA, is a chemical compound that has been widely studied for its potential applications in scientific research. EBA is a derivative of benzoxazole, a heterocyclic compound that has been shown to possess a variety of biological activities.

Mechanism of Action

The mechanism of action of N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways. This compound has been shown to inhibit the activity of NF-κB, a transcription factor that is involved in inflammation and cancer. This compound has also been shown to activate the Nrf2 pathway, which is involved in antioxidant defense.
Biochemical and Physiological Effects:
This compound has been shown to possess a variety of biochemical and physiological effects. This compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to induce apoptosis in cancer cells, and to inhibit the growth and proliferation of cancer cells. This compound has been shown to protect against oxidative stress by increasing the activity of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

One advantage of N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]acetamide is its ability to cross the blood-brain barrier, which makes it a potential therapeutic agent for diseases that affect the central nervous system. This compound also possesses a variety of biological activities, which makes it a versatile compound for scientific research. However, this compound has some limitations for lab experiments, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]acetamide. One direction is the investigation of the molecular targets of this compound, which could provide insight into its mechanism of action. Another direction is the development of this compound-based drug delivery systems, which could enhance the efficacy and specificity of therapeutic agents. Finally, the investigation of the potential side effects of this compound is important for the development of safe and effective therapeutic agents.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely studied for its potential applications in scientific research. This compound possesses a variety of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. This compound has been studied as a potential therapeutic agent for a variety of diseases, and has potential for use in drug delivery systems. The investigation of this compound's mechanism of action, molecular targets, and potential side effects is important for the development of safe and effective therapeutic agents.

Synthesis Methods

The synthesis of N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]acetamide can be achieved through a multi-step process. The first step involves the reaction of 5-ethyl-2-methylphenol with 2-chlorobenzoxazole to form 5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenol. This intermediate product is then reacted with acetic anhydride to form this compound. The yield of this compound can be increased through optimization of the reaction conditions, such as temperature and reaction time.

Scientific Research Applications

N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]acetamide has been shown to possess a variety of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. As a result, this compound has been studied as a potential therapeutic agent for a variety of diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been studied for its potential use in drug delivery systems, due to its ability to cross the blood-brain barrier.